Methyl 2-(2-nitro-4-(trifluoromethyl)phenyl)acetate
Overview
Description
Methyl 2-(2-nitro-4-(trifluoromethyl)phenyl)acetate is a useful research compound. Its molecular formula is C10H8F3NO4 and its molecular weight is 263.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Agricultural Applications
A significant application of compounds closely related to Methyl 2-(2-nitro-4-(trifluoromethyl)phenyl)acetate is in the synthesis of herbicides. For example, Hayashi and Kouji (1990) investigated the herbicidal activity of geometrical isomers of a compound with structural similarities, focusing on their effects on broadleaf weeds in soybeans. They found no significant difference in herbicidal effects between the isomers, underscoring the potential for such compounds in agricultural applications (Hayashi & Kouji, 1990).
Organic Synthesis and Chemical Reactions
In the realm of organic synthesis, Boros, Kaldor, and Turnbull (2011) developed a scalable synthesis of a key intermediate for selective androgen receptor modulators, starting from 4-nitro-3-(trifluoromethyl)phenol, a compound related to the chemical structure . Their work demonstrates the versatility of nitro-trifluoromethyl phenyl compounds in synthesizing complex organic molecules, highlighting their importance in pharmaceutical development (Boros, Kaldor, & Turnbull, 2011).
Photoprocesses and Protective Groups
The study of photoprocesses of molecules with nitrobenzyl protecting groups, including those similar to this compound, has revealed insights into the photoinduced formation of nitroso products. Bley, Schaper, and Görner (2007) explored the time-resolved UV-vis spectroscopy of 2-nitrobenzyl derivatives, shedding light on the transient states and photogeneration processes of nitroso compounds. This research is crucial for understanding the behavior of protective groups in photochemical reactions, with implications for the development of photoresponsive materials (Bley, Schaper, & Görner, 2007).
Medicinal Chemistry and Anion Sensors
In medicinal chemistry, compounds structurally related to this compound have been studied for their potential as anion sensors. Reena, Suganya, and Velmathi (2013) synthesized artificial colorimetric sensors that demonstrated selectivity and sensitivity for fluoride and acetate ions. The presence of nitro groups and their interaction with anions play a crucial role in the colorimetric response, offering promising applications in environmental monitoring and diagnostics (Reena, Suganya, & Velmathi, 2013).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with peripheral sensory trigeminal nerves .
Mode of Action
It’s known that the structure and location of the substituent groups on similar compounds can greatly influence their activity .
Biochemical Pathways
It’s worth noting that 2-nitro-4-(trifluoromethyl)phenol, a related compound, is a major product of the solution phase photodecomposition of fluorodifen .
Action Environment
It’s known that the compound is stable at ambient temperature .
Properties
IUPAC Name |
methyl 2-[2-nitro-4-(trifluoromethyl)phenyl]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F3NO4/c1-18-9(15)4-6-2-3-7(10(11,12)13)5-8(6)14(16)17/h2-3,5H,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFQOIJIXNFOYCM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F3NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80159348 | |
Record name | Methyl (2-nitro-4-trifluorobenzyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80159348 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13544-07-5 | |
Record name | Methyl 2-nitro-4-(trifluoromethyl)benzeneacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13544-07-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl (2-nitro-4-trifluorobenzyl)acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013544075 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl (2-nitro-4-trifluorobenzyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80159348 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl (2-nitro-4-trifluorobenzyl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.544 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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